Cas no 82545-71-9 (((E)-But-2-enyl)malonic Acid Dimethyl Ester)

((E)-But-2-enyl)malonic Acid Dimethyl Ester structure
82545-71-9 structure
Product Name:((E)-But-2-enyl)malonic Acid Dimethyl Ester
CAS No:82545-71-9
MF:C9H14O4
MW:186.205063343048
CID:689348
PubChem ID:11041443
Update Time:2025-04-19

((E)-But-2-enyl)malonic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (2E)-2-butenyl-, dimethyl ester
    • SCHEMBL11865860
    • ((E)-But-2-enyl)malonic Acid Dimethyl Ester
    • 82545-71-9
    • dimethyl 2-[(2E)-2-butenyl]malonate
    • (E)-Dimethyl 2-(but-2-en-1-yl)malonate
    • 2-[(E)-but-2-enyl]-propanedioic acid dimethyl ester
    • SCHEMBL11865851
    • Inchi: 1S/C9H14O4/c1-4-5-6-7(8(10)12-2)9(11)13-3/h4-5,7H,6H2,1-3H3/b5-4+
    • InChI Key: JFDGGUKORQBGCJ-SNAWJCMRSA-N
    • SMILES: O(C)C(C(C(=O)OC)C/C=C/C)=O

Computed Properties

  • Exact Mass: 186.08920892g/mol
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.6Ų

((E)-But-2-enyl)malonic Acid Dimethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B938305-100mg
((E)-But-2-enyl)malonic Acid Dimethyl Ester
82545-71-9
100mg
$ 155.00 2023-04-18
TRC
B938305-500mg
((E)-But-2-enyl)malonic Acid Dimethyl Ester
82545-71-9
500mg
$ 689.00 2023-04-18
TRC
B938305-1g
((E)-But-2-enyl)malonic Acid Dimethyl Ester
82545-71-9
1g
$ 1800.00 2023-09-08
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